![molecular formula C11H18ClNOS B4412401 1-{[4-(methylthio)benzyl]amino}-2-propanol hydrochloride](/img/structure/B4412401.png)
1-{[4-(methylthio)benzyl]amino}-2-propanol hydrochloride
Overview
Description
1-{[4-(methylthio)benzyl]amino}-2-propanol hydrochloride, also known as metoprolol, is a beta-blocker medication that is commonly used to treat hypertension, angina, and heart failure. It works by blocking the effects of adrenaline on the heart, which reduces the heart rate and blood pressure.
Mechanism of Action
Metoprolol works by selectively blocking beta-1 adrenergic receptors in the heart, which reduces the heart rate and cardiac output. This results in a decrease in blood pressure and oxygen demand, which can be beneficial in patients with cardiovascular disease.
Biochemical and Physiological Effects
Metoprolol has a number of biochemical and physiological effects, including reducing heart rate, blood pressure, and cardiac output. It also reduces the release of renin from the kidneys, which can help to reduce blood pressure. Additionally, it has been shown to have anti-inflammatory effects, which may be beneficial in patients with certain types of cardiovascular disease.
Advantages and Limitations for Lab Experiments
Metoprolol has a number of advantages for use in lab experiments, including its well-established safety profile and predictable pharmacokinetics. However, it also has limitations, including the fact that it may not be effective in all patients and that it can have side effects such as fatigue, dizziness, and nausea.
Future Directions
There are a number of potential future directions for research on 1-{[4-(methylthio)benzyl]amino}-2-propanol hydrochloride. These include studying its effects on different types of cardiovascular disease, such as atrial fibrillation and heart valve disease. Additionally, there is interest in studying its effects on mental health, including its potential use in treating anxiety and depression. Finally, there is interest in developing new formulations of this compound that may be more effective or better tolerated than the current formulations.
Scientific Research Applications
Metoprolol has been extensively studied for its effects on cardiovascular health. It has been shown to reduce the risk of cardiovascular events in patients with hypertension, heart failure, and coronary artery disease. It has also been studied for its effects on exercise performance and mental health.
properties
IUPAC Name |
1-[(4-methylsulfanylphenyl)methylamino]propan-2-ol;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NOS.ClH/c1-9(13)7-12-8-10-3-5-11(14-2)6-4-10;/h3-6,9,12-13H,7-8H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGSDJBMWEDWRMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNCC1=CC=C(C=C1)SC)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.79 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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